BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Tert-Butyl
Methylsulfonylcarbamate (CAS 147751-16-4)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of tert-butyl
methylsulfonylcarbamate (CAS 147751-16-4), a sulfonylcarbamate compound with potential
applications in organic synthesis and medicinal chemistry. This document details the
physicochemical properties, a putative synthesis protocol, and an exploration of its potential,
yet currently undocumented, biological relevance. The information is structured to support
laboratory research and further investigation into the therapeutic and synthetic utility of this
molecule.

Introduction

Tert-butyl methylsulfonylcarbamate, with the Chemical Abstracts Service (CAS) registry
number 147751-16-4, is an organic molecule incorporating a carbamate group, a sulfonyl
moiety, and a tert-butyl functional group. The presence of these distinct functionalities suggests
a potential for diverse chemical reactivity and biological activity. The sulfonylcarbamate core is
a structural motif found in various pharmacologically active compounds, and the tert-butyl
group can influence properties such as solubility, metabolic stability, and receptor binding. This
guide aims to consolidate the available information and provide a foundational resource for
researchers working with or interested in this compound.
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Physicochemical Properties

A summary of the known and predicted physicochemical properties of tert-butyl
methylsulfonylcarbamate is presented in Table 1. These properties are essential for
understanding the compound's behavior in various experimental settings.

Table 1: Physicochemical Properties of Tert-Butyl Methylsulfonylcarbamate

Property Value Source
tert-butyl N-

IUPAC Name N/A
(methylsulfonyl)carbamate

CAS Number 147751-16-4 N/A

Molecular Formula CeH13NO4S N/A

Molecular Weight 195.24 g/mol N/A

Appearance White to off-white solid N/A

Melting Point 109-111 °C N/A

- . Predicted: 347.5 + 23.0 °C at

Boiling Point N/A
760 mmHg

Density Predicted: 1.25+0.1 g/cm3 N/A

pKa Predicted: 7.5+0.7 N/A

LogP Predicted: 0.8+0.4 N/A

Predicted to be soluble in
N organic solvents such as
Solubility N/A
methanol, ethanol, and

dichloromethane.
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Note: Predicted values are computationally generated and should be confirmed by
experimental analysis.

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of tert-butyl
methylsulfonylcarbamate is not readily available in peer-reviewed literature, a putative
synthesis can be designed based on established methods for the preparation of N-
sulfonylcarbamates. The most common approach involves the reaction of a sulfonamide with a
Boc-protecting agent.

General Synthesis of N-Sulfonylcarbamates

The synthesis of N-acylsulfonamides, a class of compounds that includes tert-butyl
methylsulfonylcarbamate, is often achieved by treating a sulfonamide with di-tert-butyl
dicarbonate (Boc20) in the presence of a base.

Reaction Scheme:

Methanesulfonamide ‘

Di-tert-butyl dicarbonate ;éf> Tert-butyl methylsulfonylcarbamate

Base (e.g., Triethylamine, DMAP)

Click to download full resolution via product page

Caption: General reaction for the synthesis of tert-butyl methylsulfonylcarbamate.

Putative Experimental Protocol
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This protocol is a generalized procedure based on similar syntheses and should be optimized
for the specific reaction.

Materials:

Methanesulfonamide

» Di-tert-butyl dicarbonate (Boc20)

e Triethylamine (EtsN)

e 4-Dimethylaminopyridine (DMAP)

¢ Anhydrous dichloromethane (DCM)

« Hydrochloric acid (1 M)

e Saturated sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate or magnesium sulfate

Procedure:

o Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve methanesulfonamide (1.0 eq) in anhydrous DCM.

o Addition of Base: Add triethylamine (1.1 eq) and a catalytic amount of DMAP to the solution
and stir for a few minutes at room temperature.

» Addition of Boc Anhydride: Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in
anhydrous DCM to the reaction mixture. The addition is typically performed at 0 °C to control
any exothermic reaction.

o Reaction Monitoring: Allow the reaction to warm to room temperature and stir until
completion. The progress of the reaction can be monitored by Thin Layer Chromatography
(TLC).
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o Work-up: Upon completion, quench the reaction by the slow addition of water. Transfer the
mixture to a separatory funnel and wash sequentially with 1 M HCI, saturated sodium
bicarbonate solution, and brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,
filter, and concentrate under reduced pressure using a rotary evaporator. The crude product
can be purified by column chromatography on silica gel using an appropriate eluent system
(e.g., a mixture of hexane and ethyl acetate) to yield the pure tert-butyl
methylsulfonylcarbamate.

Synthetic Workflow Diagram:
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Caption: A workflow diagram for the synthesis of tert-butyl methylsulfonylcarbamate.
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Biological Properties and Potential Signaling
Pathways

As of the current literature survey, there is no specific information available regarding the
biological activity, mechanism of action, or associated signaling pathways for tert-butyl
methylsulfonylcarbamate (CAS 147751-16-4). However, the structural components of the
molecule provide a basis for hypothesizing potential biological relevance.

The carbamate group is a well-known pharmacophore present in numerous approved drugs
with a wide range of activities. The sulfonyl group can act as a hydrogen bond acceptor and
can influence the pharmacokinetic properties of a molecule. The tert-butyl group is often
incorporated into drug candidates to enhance metabolic stability by sterically shielding
metabolically labile sites.

Given these features, tert-butyl methylsulfonylcarbamate could be a candidate for screening
in various biological assays, including but not limited to:

e Enzyme inhibition assays (e.g., proteases, kinases, acetylcholinesterase)
o Receptor binding assays

» Antimicrobial or anticancer cell-based assays

Hypothetical Biological Evaluation Workflow:

The following diagram illustrates a potential workflow for the initial biological evaluation of this

compound.
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Caption: A logical workflow for the biological evaluation of tert-butyl
methylsulfonylcarbamate.

Conclusion

Tert-butyl methylsulfonylcarbamate (CAS 147751-16-4) is a compound with potential utility
in synthetic and medicinal chemistry. While detailed experimental data is currently limited in the
public domain, this guide provides a comprehensive summary of its known and predicted
properties, along with a putative synthesis protocol. The absence of reported biological activity
presents an opportunity for researchers to explore the pharmacological potential of this
molecule. The structured information and proposed workflows within this document are
intended to serve as a valuable resource to stimulate and support future research in this area.

¢ To cite this document: BenchChem. [In-Depth Technical Guide: Tert-Butyl
Methylsulfonylcarbamate (CAS 147751-16-4)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b120951#cas-number-147751-16-4-synthesis-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

